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Compound of Interest

Compound Name:
2-(2-Bromophenyl)azepane

hydrochloride

CAS No.: 1177340-54-3

Cat. No.: B1286184

Get Quote

The azepane ring is a key structural motif in a variety of biologically active compounds and

approved drugs.[5][6] Its unique conformational flexibility allows for optimal interactions with a

wide range of biological targets.[6] Azepane derivatives have shown promise in a multitude of

therapeutic areas, including as anticancer, anti-Alzheimer's, and antimicrobial agents.[2][7]

Over 20 drugs approved by the FDA contain the azepane moiety, highlighting its significance in

pharmaceutical development.[7]

Despite their potential, the synthesis of substituted azepanes presents significant challenges.

The entropic penalty associated with forming a seven-membered ring makes many standard

cyclization reactions inefficient.[8] Consequently, the development of robust and stereoselective

methods for the synthesis of functionalized azepanes is an active area of research.

The Emergence of 2-Arylazepanes: A Timeline of
Synthetic Innovation
The introduction of an aryl group at the 2-position of the azepane ring creates a chiral center

and provides a valuable handle for further functionalization. The development of synthetic
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methods to access these compounds has evolved significantly over the years, driven by the

increasing demand for novel drug candidates.

Early Approaches and the Challenge of Regio- and
Stereoselectivity
Initial attempts to synthesize 2-arylazepanes often relied on classical methods such as the

Beckmann rearrangement of cyclohexanone oximes, followed by reduction and subsequent N-

and C-arylation. However, these methods often suffered from a lack of control over

regioselectivity and stereoselectivity, leading to mixtures of products that were difficult to

separate.

Modern Synthetic Methodologies
More recently, a number of more sophisticated and efficient methods have been developed for

the synthesis of 2-arylazepanes. These can be broadly categorized as follows:

Ring-Expansion Strategies: These methods involve the expansion of a pre-existing smaller

ring, such as a piperidine, to form the seven-membered azepane ring. This approach can

offer excellent control over stereochemistry, as the stereocenters in the starting material can

be transferred to the product.[9]

Dearomative Ring Expansion: A novel strategy involves the photochemical dearomative ring

expansion of nitroarenes. This method allows for the direct conversion of a six-membered

aromatic ring into a seven-membered azepine, which can then be hydrogenated to the

corresponding azepane.[3][4]

Palladium-Catalyzed Cross-Coupling Reactions: The Suzuki-Miyaura and Buchwald-Hartwig

cross-coupling reactions have been employed to introduce the aryl group onto a pre-formed

azepane scaffold. These methods offer a high degree of functional group tolerance and are

readily amenable to the synthesis of libraries of analogues for structure-activity relationship

(SAR) studies.[10]

Synthesis of 2-(2-Bromophenyl)azepane: A Case
Study
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While specific literature on the discovery of 2-(2-Bromophenyl)azepane (CAS Number: 383129-

25-7) is not readily available, its synthesis can be accomplished using the modern synthetic

methodologies described above.[11][12] A plausible and efficient route is outlined below.

Proposed Synthetic Pathway
A practical approach to the synthesis of 2-(2-Bromophenyl)azepane would involve a palladium-

catalyzed Suzuki-Miyaura cross-coupling reaction. This strategy offers a convergent and

flexible route to the target molecule.

Experimental Protocol: Synthesis of 2-(2-Bromophenyl)azepane

Step 1: Synthesis of a Suitable Azepane Precursor

A readily available starting material, such as N-Boc-2-azepanone, can be converted to a

suitable coupling partner. For example, conversion to the corresponding enol triflate or vinyl

boronate would prepare the azepane ring for the introduction of the aryl group.

Step 2: Suzuki-Miyaura Cross-Coupling

The azepane coupling partner from Step 1 would then be reacted with 2-bromophenylboronic

acid in the presence of a palladium catalyst, a suitable ligand (e.g., a phosphine-based ligand),

and a base.

Table 1: Reaction Parameters for Suzuki-Miyaura Cross-Coupling

Parameter Condition

Palladium Catalyst Pd(PPh₃)₄, Pd(dppf)Cl₂

Ligand SPhos, XPhos

Base K₂CO₃, Cs₂CO₃

Solvent Toluene, Dioxane, DMF

Temperature 80-120 °C

Step 3: Deprotection and Salt Formation
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Following the cross-coupling reaction, the Boc protecting group would be removed under acidic

conditions (e.g., with trifluoroacetic acid or hydrochloric acid). The resulting free amine can then

be treated with a solution of hydrogen chloride in a suitable solvent (e.g., diethyl ether or

ethanol) to precipitate 2-(2-Bromophenyl)azepane hydrochloride.

Visualization of the Synthetic Workflow

Step 1: Precursor Synthesis

Step 2: Suzuki-Miyaura Coupling Step 3: Deprotection & Salt Formation

N-Boc-2-azepanone N-Boc-2-triflyloxy-2,3,4,5,6,7-hexahydro-1H-azepine
  Tf₂O, Base

N-Boc-2-(2-bromophenyl)-2,3,4,5,6,7-hexahydro-1H-azepine

  Pd Catalyst, Ligand, Base

2-Bromophenylboronic Acid 2-(2-Bromophenyl)azepane  Acid (e.g., TFA) 2-(2-Bromophenyl)azepane hydrochloride
  HCl

Click to download full resolution via product page

Caption: Proposed synthetic workflow for 2-(2-Bromophenyl)azepane hydrochloride.

The Future of Azepane-Based Drug Discovery
The development of novel and efficient synthetic routes to functionalized azepanes, such as

the one outlined for 2-(2-Bromophenyl)azepane, is critical for unlocking the full potential of this

important scaffold. As our ability to synthesize these complex molecules with high levels of

control improves, we can expect to see a significant increase in the number of azepane-

containing compounds entering clinical development. The exploration of this underrepresented

area of chemical space holds great promise for the discovery of new medicines to address a

wide range of human diseases.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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